Anodic oxidation. Part I. The electrolysis of ethyl sodioacetoacetate in ethanolic systems
Journal of the Chemical Society C: Organic Pub Date: DOI: 10.1039/J39660000336
Abstract
Acetaldehyde is produced when solutions of ethyl sodioacetoacetate in ethanol or aqueous ethanol are electrolysed using a platinum anode and a mercury cathode. Products arising from the condensation of acetaldehyde with ethyl acetoacetate result, and a reinvestigation of these products and of their 2,4-dinitrophenylhydrazones is reported. No diethyl αα′-diacetylsuccinate can be detected amongst the electrolysis products.
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